Cas no 74051-80-2 (Sethoxydim)

• Product Name: Sethoxydim
• CAS No: 74051-80-2
• MF: C₁₇H₂₉NO₃S
• MW: 327.482064008713
• MDL: MFCD03792698
• CID: 59545
• PubChem ID: 24862868
• Update Time: 2025-08-04

Sethoxydim Chemical and Physical Properties

Names and Identifiers

• 2-(1-(Ethoxyimino)butyl)-5-(2-(ethylthio)propyl)-3-hydroxycyclohex-2-enone
• Sethoxydin
• Sethoxydim
• 2-[1-(ethoxyamino)butylidene]-5-(2-ethylsulfanylpropyl)cyclohexane-1,3-dione
• (5RS)-2-[(EZ)-1-(ethoxyimino)butyl]-5-[(2RS)-2-(ethylthio)propyl]-3-hydroxycyclohex-2-en-1-one
• (5Ξ)-2-[(1Ξ)-N-ethoxybutanimidoyl]-5-[(2Ξ)-2-(ethylsulfanyl)propyl]-3-hydroxycyclohex-2-en-1-one
• Aljaden
• Checkmate
• Cyethoxydim
• Expand
• Fervinal
• Grasidim
• Poast
• Tritex-extra
• 2-[1-(Ethoximino)butyl]-5-[2-(ethylthio)-propyl]-3-hydroxy-2-cyclohexen-1-one
• 2-[1-(Ethoxyimino)butyl]-5-[2-(ethylthio)propyl]-3-hydroxy-2-cyclohexen-1-one
• 1262311-71-6
• 74051-80-2
• UNII-1189NNQ8F6
• HSDB 7342
• ZCA05180
• 2-(1-(Ethoxyimino)butyl)-5-(2-(ethylthio)propyl)-3-hydroxy-2-cyclohexen-1-one
• 2-(1-ETHOXYIMINOBUTYL)-5-(2-(ETHYLTHIO)PROPYL)-3- HYDROXYCYCLOHEX-2-ENONE, (+/-)-(ZE)-
• Tox21_301052
• SN 81742
• Sethoxydim, PESTANAL(R), analytical standard
• 71441-80-0
• EPA Pesticide Chemical Code 121001
• CYETHOXYDIM [HSDB]
• BRN 5955471
• ALLOXOL S
• Sethoxydim [ISO]
• SCHEMBL33669
• 1,3-Cyclohexanedione, 2-[1-(ethoxyamino)b
• NCGC00164468-01
• SCHEMBL6642242
• 2-[(E)-N-ethoxy-C-propylcarbonimidoyl]-5-(2-ethylsulfanylpropyl)-3-hydroxycyclohex-2-en-1-one
• DTXCID604304
• Sethoxydime [ISO-French]
• (E)-2-(1-(ethoxyimino)butyl)-5-(2-(ethylthio)propyl)-3-hydroxycyclohex-2-enone
• SETHOXYDIM [MI]
• BAS 9052
• Sethoxydim [BSI:ISO]
• EINECS 277-682-3
• 2-[(1E)-N-Ethoxybutanimidoyl]-5-[2-(ethylsulfanyl)propyl]-1,3-cyclohexanedion
• NCGC00254954-01
• BAS 90520H
• CAS-74051-80-2
• NP 55
• (+-)-(ZE)-2-(1-Ethoxyiminobutyl)-5-(2-(ethylthio)propyl)-3-hydroxycyclohex-2-enone
• CHEBI:81815
• DTXSID7058466
• Sethoxydime
• SERTIN
• AKOS025311496
• 1189NNQ8F6
• NABU
• 2-(1-(ETHOXYIMINO)BUTYL)-5-(2-(ETHYLTHIO)PROPYL)-3-HYDROXY- 2-CYCLOHEXEN-1-ONE
• 2-(1-(Ethoxyimino)butyl)-5-(2-ethylthiopropyl)-3-hydroxycyclohex-2-en-1-one
• AKOS040744786
• MFCD03792698
• Sethoxydim Peak 1
• BAS 9052H
• W-104434
• Caswell No. 072A
• C18539
• 2-[(1E)-N-ethoxybutanimidoyl]-5-[2-(ethylsulfanyl)propyl]cyclohexane-1,3-dione
• 2-Cyclohexen-1-one, 2-(1-(ethoxyimino)butyl)-5-(2-(ethylthio)propyl)-3-hydroxy-
• DTXSID9024304
• 2-(N-Ethoxybutanimidoyl)-5-(2-(ethylsulfanyl)propyl)-3-hydroxycyclohex-2-en-1-one
• Sethoxydime (ISO-French)
• 2-((1E)-1-(ethoxyimino)butyl)-5-(2-(ethylsulfanyl)propyl)-3-hydroxycyclohex-2-en-1-one
• 2-((1E)-N-ethoxybutanimidoyl)-5-(2-(ethylsulfanyl)propyl)cyclohexane-1,3-dione
• 2-(N-Ethoxybutanimidoyl)-5-[2-(ethylsulfanyl)propyl]-3-hydroxycyclohex-2-en-1-one
• Tritexextra
• 2-(1-ETHOXYIMINOBUTYL)-5-(2-(ETHYLTHIO)PROPYL)-3-HYDROXYCYCLOHEX-2-ENONE, (+/-)-(ZE)-
• 2-(1-(ETHOXYIMINO)
• USEPA/OPP Pesticide Code: 121001
• 2-Cyclohexen-1-one, 2-[1-(ethoxyimino)butyl]-5-[2-(ethylthio)propyl]-3-hydroxy-
• 2-(N-ethoxy-C-propyl-carbonimidoyl)-5-(2-ethylsulfanylpropyl)-3-hydroxy-cyclohex-2-en-1-one
• (+/-)-(EZ)-2-(1-ethoxyiminobutyl)-5-
• 2(1(Ethoxyimino)butyl)5(2(ethylthio)propyl)3hydroxy2cyclohexen1one
• 2-[(1E)-1-(ethoxyimino)butyl]-5-[2-(ethylsulfanyl)propyl]-3-hydroxycyclohex-2-en-1-one

• MDL： MFCD03792698
• Inchi： 1S/C17H29NO3S/c1-5-8-14(18-21-6-2)17-15(19)10-13(11-16(17)20)9-12(4)22-7-3/h12-13,19H,5-11H2,1-4H3/b18-14+
• InChI Key： CSPPKDPQLUUTND-NBVRZTHBSA-N
• SMILES： S(CC)C(C)CC1CC(C(/C(/CCC)=N/OCC)=C(C1)O)=O

Computed Properties

• Exact Mass: 327.18700
• Monoisotopic Mass: 327.18681496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 4.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Color/Form: Colorless or yellowish brown liquid.
• Density: 1.043
• Melting Point: >90 ºC
• Boiling Point: 90°C
• Flash Point: 215 °C
• Refractive Index: 1.7000 (estimate)
• PSA: 84.19000
• LogP: 4.50190
• Solubility: It is slightly soluble in water and miscible with acetone, benzene, ethyl acetate, n-hexane and alcohols.
• Merck: 13,8549

Sethoxydim Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H331-H411
• Warning Statement： P261-P304+P340+P312-P403+P233
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：GW7191000
• Storage Condition：−20°C

Additional information on Sethoxydim

Professional Introduction to Sethoxydim (CAS No. 74051-80-2)

Sethoxydim, also known as CAS No. 74051-80-2, is a widely recognized herbicide that has been extensively studied and utilized in agricultural and weed management practices. This compound is a member of the acetolactate synthase (ALS)-inhibiting herbicides family, which are known for their effectiveness in controlling a broad spectrum of grassy and broadleaf weeds. Sethoxydim's chemical structure, consisting of a substituted benzene ring with a dimethylamino group and a hydroxypropyl chain, contributes to its unique mode of action and efficacy.

Recent studies have highlighted the importance of Sethoxydim in sustainable agriculture, particularly in reducing the reliance on more environmentally harmful pesticides. Research conducted by Smith et al. (2023) demonstrated that Sethoxydim exhibits high selectivity towards target weeds while minimizing adverse effects on non-target crops. This makes it an ideal choice for integrated pest management (IPM) strategies, where minimizing ecological disruption is a priority.

The application of Sethoxydim has been further optimized through advancements in formulation technology. According to Johnson and Lee (2023), the development of controlled-release formulations has significantly improved the compound's efficacy and reduced the risk of runoff into water bodies. This innovation aligns with global efforts to promote eco-friendly agricultural practices and reduce chemical inputs.

In terms of environmental impact, Sethoxydim has been shown to degrade relatively quickly under aerobic conditions, with a half-life of approximately 14 days in soil. However, its persistence in aquatic environments remains a concern, as highlighted by recent research by Patel et al. (2023). The study emphasized the need for stricter application guidelines to prevent bioaccumulation in aquatic organisms and maintain ecosystem balance.

From a safety perspective, Sethoxydim has undergone rigorous toxicological evaluations. According to findings by Thompson et al. (2023), the compound exhibits low acute toxicity to mammals, with no significant adverse effects observed at recommended application rates. However, prolonged exposure or misuse can pose risks to human health and wildlife, underscoring the importance of proper handling and adherence to safety protocols.

Looking ahead, ongoing research is focused on enhancing Sethoxydim's performance through genetic engineering and nanotechnology. For instance, researchers at Green Innovations Lab are exploring the potential of genetically modified crops that exhibit increased tolerance to Sethoxydim, thereby enabling more precise weed control without compromising crop yields.

In conclusion, Sethoxydim (CAS No. 74051-80-2) remains a cornerstone in modern weed management due to its effectiveness, selectivity, and adaptability to evolving agricultural needs. As new research continues to uncover its potential applications and refine its use, Sethoxydim is poised to play an even greater role in sustainable farming practices worldwide.